Cenerimod

• CAS No.: 1262414-04-9
• Product Name: Cenerimod
• Molecular Formula: C25H31N3O5
• Molecular Weight: 453.54
• IUPAC Name: (2S)-3-[4-[5-(2-cyclopentyl-6-methoxypyridin-4-yl)-1,2,4-oxadiazol-3-yl]-2-ethyl-6-methylphenoxy]propane-1,2-diol
• Standard InChI: InChI=1S/C25H31N3O5/c1-4-16-10-18(9-15(2)23(16)32-14-20(30)13-29)24-27-25(33-28-24)19-11-21(17-7-5-6-8-17)26-22(12-19)31-3/h9-12,17,20,29-30H,4-8,13-14H2,1-3H3/t20-/m0/s1
• Standard InChIKey: KJKKMMMRWISKRF-FQEVSTJZSA-N
• SMILES: CCC1=C(C(=CC(=C1)C2=NOC(=N2)C3=CC(=NC(=C3)OC)C4CCCC4)C)OCC(CO)O
• Appearance: Solid powder
• Description: Cenerimod is a potent and orally active immunomodulator, exhibited EC50 value of 2.7 nM. Cenerimod is an agonist for the G protein-coupled receptor S1 P1/EDG1 and has a powerful and long-lasting immunomodulating effect which is achieved by reducing the number of circulating and infiltrating T- and B-lymphocytes, without affecting their maturation, memory, or expansion. Cenerimod may be useful for prevention or treatment of diseases associated with an activated immune system.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ACT-334441; ACT334441; ACT 334441; Cenerimod
• PubChem Compound: 49871973
• Last Modified: Nov 11 2021